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(6α,17β)-Estratriol 3,17-Dipentanoate (6α,17β)-Estratriol 3,17-Dipentanoate
Brand Name: Vulcanchem
CAS No.: 1350468-75-5
VCID: VC0120464
InChI: InChI=1S/C28H40O5/c1-4-6-8-26(30)32-18-10-11-19-20-14-15-28(3)23(21(20)17-24(29)22(19)16-18)12-13-25(28)33-27(31)9-7-5-2/h10-11,16,20-21,23-25,29H,4-9,12-15,17H2,1-3H3/t20-,21-,23+,24+,25+,28+/m1/s1
SMILES: CCCCC(=O)OC1CCC2C1(CCC3C2CC(C4=C3C=CC(=C4)OC(=O)CCCC)O)C
Molecular Formula: C28H40O5
Molecular Weight: 456.623

(6α,17β)-Estratriol 3,17-Dipentanoate

CAS No.: 1350468-75-5

Reference Standards

VCID: VC0120464

Molecular Formula: C28H40O5

Molecular Weight: 456.623

(6α,17β)-Estratriol 3,17-Dipentanoate - 1350468-75-5

CAS No. 1350468-75-5
Product Name (6α,17β)-Estratriol 3,17-Dipentanoate
Molecular Formula C28H40O5
Molecular Weight 456.623
IUPAC Name [(6S,8R,9S,13S,14S,17S)-6-hydroxy-13-methyl-3-pentanoyloxy-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl] pentanoate
Standard InChI InChI=1S/C28H40O5/c1-4-6-8-26(30)32-18-10-11-19-20-14-15-28(3)23(21(20)17-24(29)22(19)16-18)12-13-25(28)33-27(31)9-7-5-2/h10-11,16,20-21,23-25,29H,4-9,12-15,17H2,1-3H3/t20-,21-,23+,24+,25+,28+/m1/s1
Standard InChIKey ZRWOPFAKXJNVSM-UOCRQBEPSA-N
SMILES CCCCC(=O)OC1CCC2C1(CCC3C2CC(C4=C3C=CC(=C4)OC(=O)CCCC)O)C
Synonyms (6α,17β)-Estra-1,3,5(10)-triene-3,6,17-triol 3,17-Dipentanoate
Last Modified Aug 20 2021
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